Cas no 2679828-86-3 (tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate)

• Product Name: tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate
• CAS No: 2679828-86-3
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 5644349
• PubChem ID: 165918343
• Update Time: 2025-05-27

tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28275688
• 2679828-86-3
• tert-butyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate
• tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate

• Inchi： 1S/C10H20N2O4/c1-10(2,3)16-8(13)7(11)5-6-12-9(14)15-4/h7H,5-6,11H2,1-4H3,(H,12,14)/t7-/m0/s1
• InChI Key： CGNJEPBYCWCZMN-ZETCQYMHSA-N
• SMILES： O(C([C@H](CCNC(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.14230712g/mol
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.6Ų

Additional information on tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate

Comprehensive Overview of tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate (CAS No. 2679828-86-3)

The compound tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate (CAS No. 2679828-86-3) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tert-butyl ester group and the methoxycarbonyl moiety, make it a valuable building block for peptide modifications and drug development. In recent years, this compound has garnered significant attention due to its role in the synthesis of bioactive molecules, particularly in the field of protease inhibitors and amino acid derivatives.

One of the key reasons for the growing interest in tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate is its compatibility with modern green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's stability under mild reaction conditions aligns well with such initiatives. Additionally, its application in peptide coupling reactions and asymmetric synthesis has made it a subject of numerous academic studies and patent filings.

From a commercial perspective, the demand for CAS No. 2679828-86-3 has risen in parallel with advancements in biopharmaceuticals and personalized medicine. The compound's ability to serve as a precursor for N-protected amino acids is particularly relevant in the development of novel therapeutics. Industry experts often highlight its utility in creating prodrugs and targeted delivery systems, which are among the hottest topics in current drug discovery pipelines.

Analytical characterization of tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its high purity and stereochemical integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's chiral purity is especially important given the stringent requirements of FDA submissions for enantiomerically pure drugs.

In the context of computational chemistry and AI-driven drug design, this molecule has emerged as a case study for molecular docking simulations. Its well-defined stereocenter and functional group diversity make it an excellent model for studying enzyme-substrate interactions. This aligns with the current trend of integrating machine learning approaches with traditional medicinal chemistry.

The storage and handling of CAS No. 2679828-86-3 require standard laboratory protocols for amino acid derivatives. While not classified as hazardous, proper storage under inert atmosphere and low temperature conditions is recommended to maintain its stability. This aspect is frequently addressed in GMP manufacturing guidelines for pharmaceutical intermediates.

Looking forward, the applications of tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate are expected to expand into bioconjugation chemistry and antibody-drug conjugates (ADCs). These areas represent cutting-edge research in oncology therapeutics, where the compound's carbamate linkage offers advantages in stability and controlled release profiles. Such developments are closely monitored by investors and analysts tracking the biotech startup ecosystem.

From a regulatory standpoint, the compound's status as a non-natural amino acid derivative positions it favorably in intellectual property strategies. Patent landscapes reveal an increasing number of filings incorporating this scaffold, particularly in kinase inhibitor designs. This trend reflects the broader pharmaceutical industry's focus on targeted therapies with improved selectivity profiles.

In academic settings, tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate serves as an educational tool for demonstrating stereoselective synthesis techniques. Its straightforward purification methods and crystalline properties make it ideal for teaching advanced organic chemistry laboratory courses. This pedagogical value contributes to its consistent presence in chemical catalogs and research chemical suppliers' portfolios.

The environmental profile of CAS No. 2679828-86-3 is another area of contemporary interest. Recent life cycle assessment studies have evaluated its green metrics in comparison to alternative protecting group strategies. These analyses feed into the larger conversation about sustainable pharmaceutical manufacturing, a priority for regulatory agencies worldwide.

Technological advancements in continuous flow chemistry have opened new possibilities for scaling up production of this intermediate. The compound's compatibility with microreactor systems demonstrates how traditional amino acid chemistry is being transformed by process intensification approaches. This innovation addresses the pharmaceutical industry's need for cost-effective synthesis of chiral building blocks.

In conclusion, tert-butyl (2S)-2-amino-4-(methoxycarbonyl)aminobutanoate represents a versatile and increasingly important compound at the intersection of academic research and industrial application. Its unique chemical properties and broad utility across multiple domains of chemical synthesis ensure its continued relevance in the evolving landscape of medicinal chemistry and pharmaceutical development.